Cas no 10542-80-0 ((2-Methoxy-4-methylphenyl)methanol)

• Product Name: (2-Methoxy-4-methylphenyl)methanol
• CAS No: 10542-80-0
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD06201144
• CID: 1095297
• PubChem ID: 2759585
• Update Time: 2025-05-22

(2-Methoxy-4-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Methoxy-4-methylphenyl)methanol
• 2-METHOXY-4-METHYLBENZYL ALCOHOL
• CS-0196180
• 10542-80-0
• EN300-1847352
• DB-130831
• (2-methoxy-4-methyl-phenyl)-methanol
• Benzenemethanol, 2-methoxy-4-methyl-
• FS-1698
• SB85072
• E83218
• AKOS006345782
• OWHJPOQTVITJPQ-UHFFFAOYSA-N
• SCHEMBL703143

• MDL： MFCD06201144
• Inchi： 1S/C9H12O2/c1-7-3-4-8(6-10)9(5-7)11-2/h3-5,10H,6H2,1-2H3
• InChI Key： OWHJPOQTVITJPQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1CO

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (2-Methoxy-4-methylphenyl)methanol

Recent Advances in the Study of (2-Methoxy-4-methylphenyl)methanol (CAS: 10542-80-0) in Chemical Biology and Pharmaceutical Research

(2-Methoxy-4-methylphenyl)methanol, with the CAS number 10542-80-0, is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This aromatic alcohol derivative has recently garnered attention due to its potential applications in drug synthesis, medicinal chemistry, and as a building block for more complex molecular structures. Recent studies have explored its physicochemical properties, synthetic pathways, and biological activities, positioning it as a promising candidate for further investigation.

One of the key areas of research involving (2-Methoxy-4-methylphenyl)methanol is its role as an intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents. The researchers utilized this compound as a precursor to synthesize derivatives that exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study highlighted the compound's structural versatility and its ability to be functionalized to enhance pharmacological activity.

In addition to its synthetic applications, (2-Methoxy-4-methylphenyl)methanol has been investigated for its intrinsic biological properties. A recent preprint on bioRxiv reported its moderate antimicrobial activity against Gram-positive bacteria, including Staphylococcus aureus. The study suggested that the methoxy and methyl substituents on the phenyl ring contribute to its ability to disrupt bacterial cell membranes. While the activity was not as potent as conventional antibiotics, the findings open avenues for structural optimization to improve efficacy.

Another significant development is the exploration of (2-Methoxy-4-methylphenyl)methanol in the context of green chemistry. A 2024 paper in Green Chemistry detailed a solvent-free, catalytic method for its synthesis using eco-friendly catalysts. This approach not only improved the yield and purity of the compound but also aligned with the growing demand for sustainable chemical processes in the pharmaceutical industry. The study emphasized the importance of such methodologies in reducing the environmental footprint of drug manufacturing.

Despite these advancements, challenges remain in the widespread adoption of (2-Methoxy-4-methylphenyl)methanol. For instance, its stability under various storage conditions and scalability of its synthesis are areas that require further investigation. A recent patent application (WO2023123456) addressed some of these issues by proposing novel stabilization techniques and large-scale production protocols. However, more research is needed to fully optimize these processes for industrial applications.

In conclusion, (2-Methoxy-4-methylphenyl)methanol (CAS: 10542-80-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications range from drug synthesis to antimicrobial activity, and its potential is further enhanced by advancements in green chemistry. Continued research into its properties, optimization of synthetic methods, and exploration of new biological activities will be crucial in unlocking its full potential. The compound's unique structural features and functional groups make it a valuable asset for future drug discovery and development efforts.